Cas no 2228293-17-0 (3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid
• CAS No: 2228293-17-0
• MF: C₁₀H₆ClF₃O₃
• MW: 266.601052761078
• CID: 6341299
• PubChem ID: 137733701
• Update Time: 2025-05-27

3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid
• EN300-1961104
• SY341019
• 3-[2-chloro-6-(trifluoromethyl)phenyl]-2-oxopropanoic acid
• 2228293-17-0

• Inchi： 1S/C10H6ClF3O3/c11-7-3-1-2-6(10(12,13)14)5(7)4-8(15)9(16)17/h1-3H,4H2,(H,16,17)
• InChI Key： KBXIVFZEPIUUAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1CC(C(=O)O)=O

Computed Properties

• Exact Mass: 265.9957562g/mol
• Monoisotopic Mass: 265.9957562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid

Comprehensive Overview of 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid (CAS No. 2228293-17-0)

3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and chloro-substituted phenyl ring, make it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2228293-17-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for fluorinated compounds like 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such intermediates. The compound's oxopropanoic acid moiety further expands its utility in designing bioactive molecules, particularly in the development of enzyme inhibitors and crop protection agents.

From an industrial perspective, CAS No. 2228293-17-0 is often discussed in the context of patented synthetic routes and process optimization. Companies specializing in custom synthesis frequently highlight this compound's role in scalable production, addressing challenges like regioselective halogenation and carboxyl group activation. These technical aspects resonate with professionals searching for high-purity intermediates or structure-activity relationship studies.

The compound's relevance extends to academic investigations of structure-property relationships in aromatic systems. Computational chemists utilize derivatives of 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid to model electronic effects of combined halogen and fluorinated substituents. Such studies frequently appear in journals focusing on molecular design and computational drug discovery, making this compound a recurring subject in citation networks.

Quality control protocols for 2228293-17-0 emphasize advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's stringent standards. Discussions about isomeric purity and residual solvent limits in online forums underscore the compound's importance in GMP-compliant manufacturing. These topics frequently appear in search queries related to analytical method validation for complex organic molecules.

Emerging applications in material science have also been explored, particularly in designing fluorinated liquid crystals and polymeric photoacid generators. The electron-withdrawing character of the trifluoromethyl group in 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid contributes to tunable electronic properties, a hot topic in organic electronics research. Patent databases reveal ongoing innovations leveraging this compound's molecular architecture.

Environmental fate studies of similar halogenated aromatic compounds have spurred interest in the biodegradation pathways of CAS 2228293-17-0. Researchers investigating microbial degradation of fluorinated organics often reference this compound's stability profile, aligning with global concerns about persistent organic pollutants. Such discussions frequently intersect with searches for advanced oxidation processes in wastewater treatment.

In summary, 3-2-chloro-6-(trifluoromethyl)phenyl-2-oxopropanoic acid represents a multifaceted compound bridging medicinal chemistry, agrochemical development, and materials engineering. Its continued relevance is evidenced by persistent scholarly citations and commercial demand, particularly in regions with strong fine chemical industries. The compound's CAS No. 2228293-17-0 remains a pivotal reference point for researchers navigating the complex landscape of functionalized aromatic derivatives.